(4,8-Bis(5-(2-ethylhexyl)-4-fluorothiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)
Overview
Description
“(4,8-Bis(5-(2-ethylhexyl)-4-fluorothiophen-2-yl)benzo[1,2-b:4,5-b’]dithiophene-2,6-diyl)bis(trimethylstannane)” is a compound that has been used in the synthesis of small molecules and low band gap polymer semiconductors such as PTB7, PCE10, and PBDB-T for OFETs, OLED, PLED, OPV applications . It bears two ethylhexyl alkyl side chains, with fused thiophenes and thiophenes as electron-rich pendants .
Synthesis Analysis
The synthesis of this compound involves a sulfide oxidation tuning approach in 4,8-bis(5-(2-ethylhexyl)thiophen-2-yl)benzo[1,2-b:4,5-b’]dithiophene (BDTT) for constructing a series of sulfone-based dual acceptor 1-2 (A1–A2)-type copolymers with different numbers of sulfonyl groups .Molecular Structure Analysis
The molecular structure of this compound includes two ethylhexyl alkyl side chains, with fused thiophenes and thiophenes as electron-rich pendants .Chemical Reactions Analysis
This compound has been used in the construction of a series of sulfone-based dual acceptor 1-2 (A1–A2)-type copolymers with different numbers of sulfonyl groups . The resulting polymer, PBDTTS-1SO, displayed high photocatalytic activities under visible-light illumination .Scientific Research Applications
Photocatalytic Hydrogen Evolution
- Scientific Field : Materials Chemistry .
- Application Summary : This compound has been used in the construction of sulfone-based dual acceptor copolymers for highly efficient photocatalytic hydrogen evolution . The study reports a sulfide oxidation tuning approach in the compound for constructing a series of these copolymers .
- Methods of Application : The compound is used to construct a series of sulfone-based dual acceptor copolymers with different numbers of sulfonyl groups .
- Results : The resulting polymer, PBDTTS-1SO, displayed high photocatalytic activities of 97.1 mmol h −1 g −1 and 473 μmol h −1 (6 mg) under visible-light illumination and an apparent quantum yield exceeding 18% at a wavelength of 500 nm .
All-Polymer Solar Cells
- Scientific Field : Materials Science .
- Application Summary : The compound has been used in the synthesis of donor polymers for all-polymer solar cells . These solar cells composed of binary blends of the donor polymer and acceptor polymers had power conversion efficiencies (PCEs) of 1.3 and 2.1%, respectively .
- Methods of Application : The compound is used in the synthesis of donor polymers for all-polymer solar cells . Ternary blend solar cells composed of the donor polymer and two acceptor polymers at 75 wt% PPDIS had a PCE of 3.2% .
- Results : The ternary blend solar cells showed about a 50%–140% enhancement in performance compared with the binary blend devices .
Organic Field-Effect Transistors (OFETs)
- Scientific Field : Electronics .
- Application Summary : This compound has been used for the synthesis of small molecules and low band gap polymer semiconductors such as PTB7, PCE10 and PBDB-T (PCE12) for OFETs .
- Methods of Application : The compound is used in the synthesis of small molecules and low band gap polymer semiconductors .
- Results : The resulting semiconductors have been used in the fabrication of OFETs .
Organic Thin-Film Transistors (OTFTs)
- Scientific Field : Electronics .
- Application Summary : PBDB-T, a conjugated push-pull medium bandgap polymeric donor, can be used as a donor molecule in polymeric solar cells (PSCs). It can also be used in the fabrication of organic thin-film transistors (OTFTs) .
- Methods of Application : The compound is used in the synthesis of PBDB-T, which is then used in the fabrication of OTFTs .
- Results : The resulting OTFTs have been successfully fabricated using this method .
Organic Light-Emitting Diodes (OLEDs) and Polymer Light-Emitting Diodes (PLEDs)
- Scientific Field : Electronics .
- Application Summary : This compound has been used for the synthesis of small molecules and low band gap polymer semiconductors such as PTB7, PCE10 and PBDB-T (PCE12) for OLEDs and PLEDs .
- Methods of Application : The compound is used in the synthesis of small molecules and low band gap polymer semiconductors .
- Results : The resulting semiconductors have been used in the fabrication of OLEDs and PLEDs .
Polymeric Solar Cells (PSCs)
- Scientific Field : Materials Science .
- Application Summary : PBDB-T, a conjugated push-pull medium bandgap polymeric donor, can be used as a donor molecule in polymeric solar cells (PSCs) .
- Methods of Application : The compound is used in the synthesis of PBDB-T, which is then used as a donor molecule in PSCs .
- Results : The resulting PSCs have been successfully fabricated using this method .
Future Directions
properties
IUPAC Name |
[4,8-bis[5-(2-ethylhexyl)-4-fluorothiophen-2-yl]-2-trimethylstannylthieno[2,3-f][1]benzothiol-6-yl]-trimethylstannane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H38F2S4.6CH3.2Sn/c1-5-9-11-21(7-3)17-27-25(35)19-29(39-27)31-23-13-15-38-34(23)32(24-14-16-37-33(24)31)30-20-26(36)28(40-30)18-22(8-4)12-10-6-2;;;;;;;;/h13-14,19-22H,5-12,17-18H2,1-4H3;6*1H3;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAEGDDGOGVSXLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CC1=C(C=C(S1)C2=C3C=C(SC3=C(C4=C2SC(=C4)[Sn](C)(C)C)C5=CC(=C(S5)CC(CC)CCCC)F)[Sn](C)(C)C)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H56F2S4Sn2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
940.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4,8-Bis(5-(2-ethylhexyl)-4-fluorothiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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